4-Ethyl-3-fluorophenylboronic acid
Overview
Description
4-Ethyl-3-fluorophenylboronic acid is an organoboron compound with the molecular formula C8H10BFO2 . It has a molecular weight of 167.98 g/mol . It is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 4-Ethyl-3-fluorophenylboronic acid is1S/C8H10BFO2/c1-2-6-3-4-7(9(11)12)5-8(6)10/h3-5,11-12H,2H2,1H3 . This indicates the specific arrangement and bonding of atoms in the molecule. Physical And Chemical Properties Analysis
4-Ethyl-3-fluorophenylboronic acid is a solid substance . It is stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Medicine: Diagnostic Imaging and Tumor Therapy
4-Ethyl-3-fluorophenylboronic acid: has been utilized in the development of phenylboronic-acid-based functional chemical materials. These materials are significant in fluorescence imaging and tumor therapy, particularly by enhancing cellular uptake for active targeting of cancer cells .
Agriculture: Soil Fertility and Plant Health
In agriculture, organic acids, including boronic acids, play a crucial role in soil fertility and plant health. They are involved in the mineralization and solubilization of complex minerals, biocontrol of phytopathogens, and induction of systemic resistance .
Material Science: Dynamic Click Chemistry
The compound is used in material science for dynamic click chemistry, which has applications in creating biomedical devices and material chemistry. This involves reversible kinetics and its applications in chemical biology and medicinal chemistry .
Environmental Science: Decontamination of Water
4-Ethyl-3-fluorophenylboronic acid: can contribute to the electrochemical decontamination of perfluorinated compounds from water, offering a controlled approach to mitigate environmental risks posed by these persistent and toxic substances .
Analytical Chemistry: Chemical Equilibria
In analytical chemistry, boronic acids are essential for understanding chemical equilibria in solutions, which is foundational knowledge for experimental work in various analytical processes .
Biochemistry: Peptide-Based Fluorescence
This compound is part of peptide-based fluorescence technology, which has expanded research in biochemistry. It involves fluorescent amino acids that enhance the fluorescent properties of peptides, thus connecting different fields and breaking original limitations .
Pharmaceuticals: Drug Design
In pharmaceuticals, boronic acids are incorporated into drug design to fine-tune activity and pharmacokinetics. The selective introduction of boronic acid fragments, such as 4-Ethyl-3-fluorophenylboronic acid , is a mature strategy in the design of drugs to increase efficiency and biological half-life .
Organic Synthesis: Polymer Synthesis
Lastly, in organic synthesis, 4-Ethyl-3-fluorophenylboronic acid is used for the synthesis of boron-containing monomers and polymer materials. It aids in the development of polymers with unique attributes and applications in recyclable materials .
Safety and Hazards
The safety information for 4-Ethyl-3-fluorophenylboronic acid indicates that it may be harmful if swallowed . It is recommended to avoid breathing dust, to wash skin thoroughly after handling, and to not eat, drink, or smoke when using this product . If inhaled, it is advised to remove the victim to fresh air and keep at rest in a position comfortable for breathing .
Mechanism of Action
Target of Action
The primary target of 4-Ethyl-3-fluorophenylboronic acid is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
4-Ethyl-3-fluorophenylboronic acid interacts with its targets through a process known as transmetalation . In this process, the boronic acid group in the compound transfers an organic group to the palladium catalyst . This is a key step in the SM cross-coupling reaction .
Biochemical Pathways
The SM cross-coupling reaction, in which 4-Ethyl-3-fluorophenylboronic acid participates, is a part of a larger biochemical pathway involving the formation of carbon–carbon bonds . The downstream effects of this pathway include the synthesis of various organic compounds .
Pharmacokinetics
It’s known that the compound’s reactivity can be influenced by the rate of release of the boronic acid group .
Result of Action
The action of 4-Ethyl-3-fluorophenylboronic acid results in the formation of new carbon–carbon bonds . This is a crucial step in the synthesis of various organic compounds .
Action Environment
The action, efficacy, and stability of 4-Ethyl-3-fluorophenylboronic acid can be influenced by various environmental factors. For instance, the rate of the SM cross-coupling reaction can be affected by the reaction conditions, such as temperature and pH .
properties
IUPAC Name |
(4-ethyl-3-fluorophenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BFO2/c1-2-6-3-4-7(9(11)12)5-8(6)10/h3-5,11-12H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSKYKIKQGUYJSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)CC)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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